3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-7-yl 3-methoxybenzoate

• IUPAC Name: [3-(3,4-dimethoxyphenyl)-4-oxochromen-7-yl] 3-methoxybenzoate
• InChI: InChI=1S/C25H20O7/c1-28-17-6-4-5-16(11-17)25(27)32-18-8-9-19-22(13-18)31-14-20(24(19)26)15-7-10-21(29-2)23(12-15)30-3/h4-14H,1-3H3
• InChI Key: RHWBPFQTVRFPQH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=COC3=C(C2=O)C=CC(=C3)OC(=O)C4=CC(=CC=C4)OC)OC
• Molecular Formula: C25H20O7
• Molecular Weight: 432.4 g/mol

Description

The compound “3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-7-yl 3-methoxybenzoate” is a complex organic molecule. It contains a chromen-7-yl group, which is a common structure in many natural products and pharmaceuticals. The molecule also contains methoxy and dimethoxyphenyl groups, which are commonly found in a variety of natural products and synthetic compounds.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its exact structure and the conditions under which it is stored or used. Generally, compounds with methoxy groups can undergo reactions such as demethylation. The chromene ring could potentially undergo electrophilic aromatic substitution reactions.

Scientific Research Applications

Synthesis and Chemical Properties

Research on related chromen-6-ones, which share core structural similarities with the target compound, has been extensive due to their pharmacological importance and presence in secondary metabolites. Synthetic protocols for these compounds involve various strategies, including Suzuki coupling reactions, lactonization, and reactions with dicarbonyl compounds, highlighting their versatile chemical reactivity and potential for producing a wide array of derivatives for further study and application in medicinal chemistry (Ofentse Mazimba, 2016).

Environmental Impact and Treatment

Studies on environmental contaminants such as parabens, which, like the target compound, contain methoxybenzoate groups, focus on their occurrence, fate, and behavior in aquatic environments. These studies reveal the ubiquity of such compounds in surface water and sediments due to consumer product consumption and their continuous introduction into the environment. The findings call for further research into the degradation and removal processes applicable to similar compounds, suggesting potential environmental research applications for 3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-7-yl 3-methoxybenzoate (Camille Haman et al., 2015).

Pharmacological Potential

While the direct pharmacological applications of this specific compound are not detailed in the available literature, research on structurally related compounds, such as vanillic acid (a dihydroxybenzoic acid analog), indicates potential antioxidant, anti-inflammatory, and neuroprotective properties. This suggests that 3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-7-yl 3-methoxybenzoate may also possess similar bioactivities, warranting further investigation into its potential therapeutic applications (A. Ingole et al., 2021).